Cas no 74161-25-4 (2,3-Dehydrokievitone)

• Product Name: 2,3-Dehydrokievitone
• CAS No: 74161-25-4
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 567545
• PubChem ID: 5746354
• Update Time: 2025-04-19

2,3-Dehydrokievitone Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-3-(2,4-dihydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 2,3-Dehydrokievitone
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-enyl)chromen-4-one
• 2,3-dehydrokeivetone
• 5,7,2',4'-Tetrahydroxy-8-prenylisoflavone
• GLXC-18492
• 4H-1-BENZOPYRAN-4-ONE, 3-(2,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-8-(3-METHYL-2-BUTENYL)-
• XD161868
• M463PIR1IG
• DTXSID10225121
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(2,4-dihydroxyphenyl)-8-(3-methyl-2-butenyl)-
• CHEBI:175549
• Q27283469
• CHEMBL4086888
• BRN 4333751
• 74161-25-4
• 2,3-DHKV
• LMPK12050288
• AKOS032948668
• FT-0775821
• FS-9005
• 4H-1-BENZOPYRAN-4-ONE, 3-(2,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-8-(3-METHYL-2-BUTEN-1-YL)-
• 2',4',5,7-tetrahydroxy-8-prenylisoflavone
• UNII-M463PIR1IG
• CS-0017315
• HY-N1653
• [ "" ]
• 3-(2,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-8-(3-METHYL-2-BUTENYL)-4H-1-BENZOPYRAN-4-ONE
• DA-69640

• Inchi： 1S/C20H18O6/c1-10(2)3-5-13-16(23)8-17(24)18-19(25)14(9-26-20(13)18)12-6-4-11(21)7-15(12)22/h3-4,6-9,21-24H,5H2,1-2H3
• InChI Key： RWDSADRZXTYPMY-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2O)O)C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O

Computed Properties

• Exact Mass: 354.11000
• Monoisotopic Mass: 354.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 633.0±55.0 °C at 760 mmHg
• Flash Point: 229.8±25.0 °C
• PSA: 111.13000
• LogP: 3.79110
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2,3-Dehydrokievitone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone